1-Cyclopentyl-3-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)urea
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Description
1-Cyclopentyl-3-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)urea is a useful research compound. Its molecular formula is C15H24N2O3 and its molecular weight is 280.368. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
The compound 1-Cyclopentyl-3-(3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl)urea, similar to its derivatives, is valuable in the study of crystal structures. For instance, a related compound, 1-isopropyl-3-((1R,4aS,10aR)-7-isopropyl-1, 4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)urea, demonstrated the co-existence of different conformations in its crystalline structure, highlighting the intricate molecular arrangements possible with such compounds (Rao, Wu, Song, & Shang, 2010).
Synthesis of Acyclic Nucleoside Analogues
Another scientific application is in the synthesis of acyclic nucleoside analogues. A related research synthesized various acyclonucleosides by cyclisation of functionalised ureas, showcasing the potential of similar urea derivatives in the creation of novel organic compounds (Harnden, Jennings, & Parkin, 1990).
Studies in Hydrogen Bonding
Additionally, heterocyclic ureas, similar in structure to this compound, are used to study hydrogen bonding and structural unfolding. These compounds can form multiply hydrogen-bonded complexes, providing insights into molecular interactions and self-assembly processes (Corbin et al., 2001).
Biological and Chemical Assays
Urea derivatives are also instrumental in biological and chemical assays. For instance, stable isotope-labeled urea, like this compound, can be utilized in selected ion monitoring methods for measuring concentrations in biological specimens, contributing to advancements in biochemical analysis (Nelson & Ruo, 1988).
Chemical Synthesis
These compounds also find applications in chemical synthesis. Hindered ureas, similar to this compound, are used for facile carbamoylation of nucleophiles under neutral conditions, demonstrating their utility in creating complex organic compounds (Hutchby et al., 2009).
Properties
IUPAC Name |
1-cyclopentyl-3-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3/c1-10-9-13(11(2)20-10)14(18)7-8-16-15(19)17-12-5-3-4-6-12/h9,12,14,18H,3-8H2,1-2H3,(H2,16,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKGRWHSWFULZFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(CCNC(=O)NC2CCCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.